Cas no 951884-16-5 (N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide)

• Product Name: N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide
• CAS No: 951884-16-5
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• MDL: MFCD09800913
• CID: 857257
• PubChem ID: 26986103
• Update Time: 2025-11-02

N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-N-(2-hydroxyethyl)benzamide
• N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide
• PC7979
• CS-0205627
• AKOS009021337
• 951884-16-5
• BS-23660
• MFCD09800913
• DTXSID70650495

• MDL： MFCD09800913
• Inchi： 1S/C9H9BrFNO2/c10-8-2-1-6(11)5-7(8)9(14)12-3-4-13/h1-2,5,13H,3-4H2,(H,12,14)
• InChI Key： JWEKNEISRBEANX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(NCCO)=O)F

Computed Properties

• Exact Mass: 260.98000
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.70120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide

N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide (CAS No. 951884-16-5): A Comprehensive Overview

The compound N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide (CAS No. 951884-16-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This benzamide derivative is characterized by its unique structural features, including a hydroxyethyl group and halogen substitutions (bromo and fluoro), which contribute to its diverse applications. In this article, we delve into the properties, synthesis, and potential uses of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemical Properties and Structure: N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide belongs to the class of aromatic amides, featuring a benzene ring substituted with bromine and fluorine atoms at the 2 and 5 positions, respectively. The presence of the hydroxyethyl group enhances its solubility in polar solvents, making it a versatile intermediate in organic synthesis. The molecular formula of this compound is C9H9BrFNO2, with a molecular weight of approximately 262.08 g/mol. Its CAS number 951884-16-5 is a unique identifier that ensures precise referencing in scientific literature and databases.

Synthesis and Manufacturing: The synthesis of N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide typically involves the reaction of 2-bromo-5-fluorobenzoic acid with 2-aminoethanol in the presence of a coupling agent such as thionyl chloride or carbodiimide. This process yields the desired benzamide derivative with high purity, which is crucial for its applications in research and development. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable chemical practices.

Applications in Pharmaceutical Research: One of the most prominent uses of N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide is in the development of novel pharmaceutical intermediates. Its structural motifs are often incorporated into drug candidates targeting various diseases, including central nervous system (CNS) disorders and inflammatory conditions. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of halogen atoms, which can enhance binding affinity to biological targets.

Trending Topics and FAQs: In recent years, there has been a surge in queries related to the safety and handling of halogenated benzamides, including N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide. Common questions include: "What are the solubility properties of this compound?" and "How is it stored to ensure stability?" Additionally, the compound's role in drug discovery and medicinal chemistry has been a hot topic, with many researchers exploring its potential in cancer therapeutics and neurological drug development.

Market Dynamics and Future Prospects: The demand for N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide is expected to grow, driven by its applications in pharmaceutical research and specialty chemicals. Market analysts highlight the increasing investment in halogenated compounds as key drivers for this trend. Furthermore, the compound's compatibility with high-throughput screening techniques positions it as a valuable asset in modern drug discovery pipelines.

Conclusion: N-(2-Hydroxyethyl) 2-bromo-5-fluorobenzamide (CAS No. 951884-16-5) is a multifaceted compound with significant potential in scientific and industrial applications. Its unique structural attributes, coupled with its relevance in pharmaceutical innovation, make it a subject of ongoing research. As the chemical industry continues to evolve, this benzamide derivative is poised to play a pivotal role in advancing therapeutic development and material science.